![molecular formula C13H17FN2O B1464689 [1-(3-Fluorobenzoyl)piperidin-3-yl]methanamine CAS No. 1018554-52-3](/img/structure/B1464689.png)
[1-(3-Fluorobenzoyl)piperidin-3-yl]methanamine
Overview
Description
1-(3-Fluorobenzoyl)piperidin-3-yl]methanamine, or 1-(3-FBPM), is an organic compound with a wide range of applications in the scientific research field. It is a fluorinated derivative of piperidine, a cyclic secondary amine. 1-(3-FBPM) is a colorless, crystalline solid that is soluble in water, ethanol, and other polar solvents. This compound has been used in the synthesis of a variety of organic molecules and has been studied extensively in the scientific community due to its unique properties.
Scientific Research Applications
Anticancer Applications
Piperidine derivatives have been extensively studied for their anticancer properties. The presence of the fluorobenzoyl group in “[1-(3-Fluorobenzoyl)piperidin-3-yl]methanamine” suggests potential in targeting cancer cells. The compound could be involved in the synthesis of novel chemotherapeutic agents that target specific pathways in cancer cells, such as DNA replication or protein synthesis .
Mechanism of Action
Target of Action
The primary target of [1-(3-Fluorobenzoyl)piperidin-3-yl]methanamine is Tryptase alpha/beta-1 . Tryptase alpha/beta-1 is a type of protease enzyme that plays a crucial role in immune response, inflammation, and tissue remodeling .
Mode of Action
It is believed to interact with its target, tryptase alpha/beta-1, leading to changes in the enzyme’s activity . This interaction could potentially modulate the immune response and inflammation processes .
Biochemical Pathways
Given its target, it is likely to influence pathways related to immune response and inflammation .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
Given its target, it may modulate immune response and inflammation, potentially leading to changes at the cellular level .
properties
IUPAC Name |
[3-(aminomethyl)piperidin-1-yl]-(3-fluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O/c14-12-5-1-4-11(7-12)13(17)16-6-2-3-10(8-15)9-16/h1,4-5,7,10H,2-3,6,8-9,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIVXGTJJMLWYTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC(=CC=C2)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(3-Fluorobenzoyl)piperidin-3-yl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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